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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This document provides essential safety

and logistical information for the proper disposal of hexylene glycol, a common solvent and

reagent in laboratory settings.

Hexylene glycol, while not classified as a listed hazardous waste by the Resource

Conservation and Recovery Act (RCRA), requires careful management due to its potential to

be classified as a characteristic hazardous waste.[1][2] Adherence to local, state, and federal

regulations is mandatory for its disposal.[3] The most recommended method of disposal is to

engage a licensed professional waste disposal service.[3]

Immediate Safety and Handling
Before handling hexylene glycol for disposal, it is crucial to be aware of its potential hazards.

It is known to cause skin and eye irritation.[3][4] Inhalation of vapors can also lead to irritation

of the nose and throat.[1] Therefore, appropriate personal protective equipment (PPE) must be

worn at all times.

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. In case of insufficient ventilation, a respirator may be necessary.
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Ventilation: Always handle hexylene glycol in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, flush the

affected area with copious amounts of water.[3]

Spill Management: In the event of a spill, absorb the liquid with an inert material such as

vermiculite or sand, and place it in a sealed container for disposal.

Regulatory and Disposal Considerations
While pure hexylene glycol is not a listed hazardous waste, its disposal is regulated. The

waste may be classified as hazardous if it exhibits one or more of the following characteristics

as defined by the RCRA: ignitability, corrosivity, reactivity, or toxicity.[2]

Property Value Regulatory Significance

Flash Point 93 - 98.3 °C (199.4 - 209 °F)

The flash point is above the

60°C (140°F) threshold for an

ignitable hazardous waste

(D001) under RCRA, indicating

it is not typically an ignitable

waste.

RCRA Hazardous Waste? Not a listed hazardous waste.

May be considered a

hazardous waste if it exhibits

characteristics of ignitability,

corrosivity, reactivity, or toxicity.

CERCLA Reportable Quantity

(RQ)
Not listed

Hexylene glycol is not

specifically listed as a

hazardous substance under

CERCLA, and therefore does

not have a reportable quantity.

[5][6][7][8][9]
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The following procedure outlines the general steps for the proper disposal of hexylene glycol
from a laboratory setting.

Waste Characterization: Determine if the hexylene glycol waste is contaminated with other

substances that might alter its characteristics. If it has been mixed with other solvents or

chemicals, it must be treated as a mixed waste stream.

Segregation and Storage:

Store waste hexylene glycol in a dedicated, properly labeled, and sealed container.

Do not mix hexylene glycol waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

The container should be stored in a well-ventilated, designated satellite accumulation area

away from incompatible materials such as strong oxidizing agents and acids.

Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the full

chemical name "Hexylene Glycol," and the date of accumulation.

Engage a Licensed Disposal Service: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed professional waste disposal company to arrange for

pickup and disposal. These services are equipped to handle chemical waste in compliance

with all regulations.

Disposal Method: The most common and recommended disposal method for hexylene
glycol is incineration.[10] A licensed waste disposal facility will typically use a chemical

incinerator equipped with an afterburner and scrubber to ensure complete and

environmentally sound destruction of the chemical.

Disposal Workflow

In the Laboratory Disposal Process

Hexylene Glycol Waste Generation Characterize Waste
(Pure or Contaminated?)

Segregate and Store in
Labeled, Sealed Container

Store in Designated
Satellite Accumulation Area

Contact EHS or
Licensed Disposal Service Arrange for Waste Pickup Transport to Licensed

Waste Disposal Facility
Incineration in a

Chemical Incinerator
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Caption: Logical workflow for the proper disposal of hexylene glycol.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and waste disposal protocols, as well as local, state, and federal regulations,

before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. hwhenvironmental.com [hwhenvironmental.com]

3. greenfield.com [greenfield.com]

4. monumentchemical.com [monumentchemical.com]

5. epa.gov [epa.gov]

6. phmsa.dot.gov [phmsa.dot.gov]

7. ehs.washington.edu [ehs.washington.edu]

8. scemd.org [scemd.org]

9. epa.gov [epa.gov]

10. epfl.ch [epfl.ch]

To cite this document: BenchChem. [Proper Disposal of Hexylene Glycol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662818#hexylene-glycol-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1662818?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662818?utm_src=pdf-body
https://www.benchchem.com/product/b1662818?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1003.pdf
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://monumentchemical.com/uploads/files/SDS/HG_-_SDS_(US).pdf?v=1657747887222
https://www.epa.gov/system/files/documents/2024-05/epcra-cercla-caa-112r-consolidated-list-of-lists-updated-may-2024_0.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.ehs.washington.edu/system/files/resources/reportable-quantities-list.xlsx
https://www.scemd.org/media/1100/consolidated-list-of-chemicals-pdf.pdf
https://www.epa.gov/epcra/hazardous-substance-designations-and-release-notifications
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.benchchem.com/product/b1662818#hexylene-glycol-proper-disposal-procedures
https://www.benchchem.com/product/b1662818#hexylene-glycol-proper-disposal-procedures
https://www.benchchem.com/product/b1662818#hexylene-glycol-proper-disposal-procedures
https://www.benchchem.com/product/b1662818#hexylene-glycol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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